2-Mercapto-5-(3-methyl-butyryl)-pyridine

• Molecular Formula: C10H13NOS
• Molecular Weight: 195.28 g/mol
• IUPAC Name: 3-methyl-1-(6-sulfanylidene-1H-pyridin-3-yl)butan-1-one
• InChI: InChI=1S/C10H13NOS/c1-7(2)5-9(12)8-3-4-10(13)11-6-8/h3-4,6-7H,5H2,1-2H3,(H,11,13)
• InChI Key: RBIABQNCWXNXCB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)C1=CNC(=S)C=C1

Description

2-Mercapto-5-(3-methyl-butyryl)-pyridine is a pyridine derivative characterized by a mercapto (-SH) group at position 2 and a 3-methyl-butyryl (isovaleryl) group at position 5 of the pyridine ring. The mercapto group enables nucleophilic reactions, metal coordination, or disulfide bond formation, while the branched-chain butyryl substituent may influence solubility and steric interactions .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares 2-Mercapto-5-(3-methyl-butyryl)-pyridine with pyridine derivatives from the evidence, focusing on substituents, molecular weights, and functional groups:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	CAS Number	Key Features
2-Mercapto-5-(3-methyl-butyryl)-pyridine	-SH (2), 3-methyl-butyryl (5)	Not Provided	Not Provided	Not Provided	Thiol reactivity, lipophilic side chain
3-Bromo-5-methoxypyridine	-Br (3), -OCH3 (5)	C6H6BrNO	188.02	50720-12-2	Halogenated, electron-withdrawing Br
3-(1-Benzylpyrrolidin-3-yl)-2-methoxy-5-methylpyridine	-OCH3 (2), -CH3 (5), benzylpyrrolidinyl (3)	C18H22N2O	282.38	1228666-00-9	Complex heterocyclic substitution, basic N-center
5-CYANO-6-MERCAPTO-2-METHYL-N-PHENYL-...	-SH (6), -CN (5), -CH3 (2), phenyl	C24H27N5O2S	Not Provided	Not Provided	Thiol, cyano, and dihydropyridine moieties
tert-Butyl (5-methoxypyridin-3-yl)methylcarbamate	-OCH3 (5), carbamate (3)	C12H18N2O3	238.28	1105675-60-2	Carbamate-protected amine, methoxy

Key Differences and Implications

Substituent Effects: Electron-Withdrawing vs. Thiol Reactivity: The mercapto group in the target compound shares similarity with 5-CYANO-6-MERCAPTO-... (), but the latter’s cyano and dihydropyridine groups add redox activity and planar rigidity, which are absent in the target compound .

Molecular Weight and Solubility :

• The molecular weight of 2-Mercapto-5-(3-methyl-butyryl)-pyridine is likely higher than simpler derivatives like 3-Bromo-5-methoxypyridine (188.02 g/mol) due to the isovaleryl chain. This may reduce aqueous solubility compared to methoxy- or carbamate-substituted analogs .

Synthetic Utility :

• The mercapto group in the target compound could enable thiol-ene click chemistry or metal coordination, similar to intermediates in Ilaprazole synthesis (), where a mercapto-benzimidazole reacts with pyridine derivatives .